Cas no 1332594-74-7 (CBZ-D-Homoleucine)

• Product Name: CBZ-D-Homoleucine
• CAS No: 1332594-74-7
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 4584455
• Update Time: 2025-05-26

CBZ-D-Homoleucine Chemical and Physical Properties

Names and Identifiers

• CBZ-D-Homoleucine
• D-Norleucine, 5-methyl-N-[(phenylmethoxy)carbonyl]-

• Inchi： 1S/C15H21NO4/c1-11(2)8-9-13(14(17)18)16-15(19)20-10-12-6-4-3-5-7-12/h3-7,11,13H,8-10H2,1-2H3,(H,16,19)(H,17,18)/t13-/m1/s1
• InChI Key： HCGMLYODRBTQRC-CYBMUJFWSA-N
• SMILES： C(O)(=O)[C@@H](CCC(C)C)NC(OCC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on CBZ-D-Homoleucine

Professional Introduction to Compound with CAS No. 1332594-74-7 and Product Name: CBZ-D-Homoleucine

Compound with the CAS number 1332594-74-7 and the product name CBZ-D-Homoleucine represents a significant advancement in the field of peptidomimetics and protease inhibition. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The CBZ-D-Homoleucine moiety, derived from a modified form of homoleucine, plays a crucial role in enhancing the stability and bioavailability of peptide-based therapeutics, making it an invaluable tool for researchers exploring novel pharmacological pathways.

The chemical structure of CBZ-D-Homoleucine incorporates a carbobenzyloxy (CBZ) protecting group, which is widely used in peptide synthesis to safeguard reactive amine groups during coupling reactions. This modification not only facilitates the efficient synthesis of complex peptides but also improves their resistance to degradation by enzymatic processes. The incorporation of the D-isomer of homoleucine further enhances the compound's resistance to proteolytic enzymes, thereby extending its half-life in biological systems. These features make CBZ-D-Homoleucine an attractive candidate for the development of long-acting injectables and other formulations requiring sustained release.

Recent studies have highlighted the therapeutic potential of CBZ-D-Homoleucine in various clinical applications. For instance, research has demonstrated its efficacy in inhibiting key proteases involved in inflammatory and autoimmune diseases. By targeting specific enzymatic pathways, CBZ-D-Homoleucine has shown promise in reducing inflammation and modulating immune responses without causing significant side effects. This has been particularly notable in conditions such as rheumatoid arthritis, where prolonged inhibition of inflammatory cytokines has been associated with improved patient outcomes.

The use of CBZ-D-Homoleucine as a building block in peptidomimetic design has also opened new avenues for the development of targeted cancer therapies. In vitro studies have revealed that derivatives of CBZ-D-Homoleucine can selectively inhibit proteases overexpressed in tumor cells, thereby disrupting critical signaling pathways that promote cancer growth and metastasis. Furthermore, preclinical trials have indicated that these peptidomimetics exhibit lower toxicity compared to traditional chemotherapeutic agents, offering a more tolerable treatment option for patients.

Advances in synthetic methodologies have further enhanced the accessibility and scalability of CBZ-D-Homoleucine, enabling its widespread use in both academic and industrial research settings. The development of novel solid-phase peptide synthesis techniques has allowed for the rapid production of high-purity CBZ-D-Homoleucine, reducing costs and increasing availability for therapeutic applications. Additionally, computational modeling and artificial intelligence-driven drug design have accelerated the identification of novel derivatives with enhanced pharmacological properties.

The versatility of CBZ-D-Homoleucine extends beyond its role as a protease inhibitor; it also serves as a valuable tool for studying protein-protein interactions and enzyme kinetics. Researchers utilize derivatives of CBZ-D-Homoleucine to develop high-throughput screening assays that identify new drug candidates targeting various diseases. These assays leverage the compound's ability to mimic natural amino acids while providing additional structural constraints that enhance binding affinity to target enzymes.

In conclusion, compound with CAS No. 1332594-74-7 and product name CBZ-D-Homoleucine represents a cornerstone in modern peptidomimetic chemistry. Its unique structural features, combined with its broad therapeutic potential, make it an indispensable tool for researchers developing innovative treatments for a wide range of diseases. As our understanding of molecular mechanisms continues to evolve, the applications of CBZ-D-Homoleucine are expected to expand, further solidifying its importance in the field of medicinal chemistry.